N'-(benzoyloxy)-2-(2,4-dichlorophenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2,4-dichlorophenyl)ethylidene]amino] benzoate
• InChI: InChI=1S/C15H12Cl2N2O2/c16-12-7-6-11(13(17)9-12)8-14(18)19-21-15(20)10-4-2-1-3-5-10/h1-7,9H,8H2,(H2,18,19)
• InChI Key: LTXMDDCEQNYGJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)ON=C(CC2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)O/N=C(/CC2=C(C=C(C=C2)Cl)Cl)\N
• Molecular Formula: C15H12Cl2N2O2
• Molecular Weight: 323.2 g/mol

Description

N-(benzoyloxy)-2-(2,4-dichlorophenyl)ethanimidamide, also known as DCMU, is a herbicide that is commonly used in scientific research. It was first synthesized in the 1960s and has since been used in a variety of applications, including the study of photosynthesis and the effects of herbicides on plant growth.

Mechanism of Action

N'-(benzoyloxy)-2-(2,4-dichlorophenyl)ethanimidamide inhibits photosynthesis by blocking the transfer of electrons from photosystem II to photosystem I. This results in a buildup of electrons in photosystem II, which can lead to the formation of reactive oxygen species and damage to the photosynthetic apparatus. This compound is also known to inhibit the activity of plastoquinone, a key component of the electron transport chain in photosynthesis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on plants and algae. It can lead to the accumulation of pigments such as chlorophyll and carotenoids, as well as the induction of stress-related proteins. This compound can also affect the growth and development of plants and algae, leading to stunted growth and reduced photosynthetic activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(benzoyloxy)-2-(2,4-dichlorophenyl)ethanimidamide in lab experiments is its specificity for photosystem II. This allows researchers to study the effects of photosystem II inhibition on photosynthesis and other cellular processes. However, this compound can also have off-target effects on other cellular processes, and its use in experiments involving living organisms can be limited by its toxicity.

Future Directions

There are a number of future directions for research involving N'-(benzoyloxy)-2-(2,4-dichlorophenyl)ethanimidamide. One area of interest is the development of herbicides that are more specific for photosystem II and have fewer off-target effects. Another area of research is the study of the effects of this compound on the microbiome of plants and algae, and its potential impact on ecosystem health. Additionally, researchers are interested in exploring the use of this compound in the development of new drugs and therapies for a variety of diseases.

Scientific Research Applications

N'-(benzoyloxy)-2-(2,4-dichlorophenyl)ethanimidamide is widely used in scientific research to study the effects of herbicides on plant growth and photosynthesis. It has also been used to study the electron transport chain in photosynthesis and the role of plastoquinone in this process. This compound is commonly used in experiments involving algae, which are sensitive to the herbicide and can be used as a model organism for studying photosynthesis.